Cas no 1638920-52-1 (3-fluoro-2-methylazetidine)

• Product Name: 3-fluoro-2-methylazetidine
• CAS No: 1638920-52-1
• MF: C₄H₈FN
• MW: 89.111424446106
• CID: 5102393
• Update Time: 2026-03-03

3-fluoro-2-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methylazetidine
• Azetidine, 3-fluoro-2-methyl-

• Inchi： 1S/C4H8FN/c1-3-4(5)2-6-3/h3-4,6H,2H2,1H3
• InChI Key： UXEHOOOMCCXWNZ-UHFFFAOYSA-N
• SMILES： N1CC(F)C1C

Additional information on 3-fluoro-2-methylazetidine

Professional Introduction to 3-Fluoro-2-methylazetidine (CAS No. 1638920-52-1)

3-Fluoro-2-methylazetidine (CAS No. 1638920-52-1) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by a fluorine atom and a methyl group on an azetidine ring, make it a promising candidate for the development of novel therapeutic agents. This compound has been extensively studied for its potential applications in drug discovery, particularly in the synthesis of bioactive molecules targeting various diseases.

The azetidine ring, a six-membered saturated heterocycle, is known for its versatility in medicinal chemistry due to its ability to mimic the piperidine scaffold found in many biologically active compounds. The introduction of a fluoro substituent at the 3-position and a methyl group at the 2-position further enhances its pharmacological profile. Fluorine atoms are well-documented for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug molecules, making them invaluable in medicinal chemistry.

In recent years, there has been a surge in research focused on developing fluorinated azetidines as scaffolds for new drugs. The< strong>fluoro-substituted azetidines have shown particular promise in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, studies have demonstrated that fluorinated azetidines can act as potent inhibitors of tyrosine kinases by selectively binding to their active sites. This selectivity is often enhanced by the presence of the methyl group, which can fine-tune the interactions with the target protein.

The synthesis of 3-fluoro-2-methylazetidine involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions on halogenated azetidine precursors followed by fluorination and methylation steps. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve yields and purity. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high quantities for research and industrial applications.

One of the most compelling aspects of 3-fluoro-2-methylazetidine is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural motif to develop derivatives with enhanced biological activity. For example, modifications at the 4-position of the azetidine ring have led to compounds with improved binding affinity to specific therapeutic targets. These derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles.

The role of computational chemistry in designing and optimizing fluorinated azetidines cannot be overstated. Molecular modeling techniques have been instrumental in predicting how different substituents will affect the compound's interactions with biological targets. By simulating these interactions, scientists can identify promising candidates for further experimental validation, significantly reducing the time and cost associated with drug discovery.

In conclusion, 3-fluoro-2-methylazetidine (CAS No. 1638920-52-1) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a valuable compound for both academic and industrial researchers. As our understanding of fluorinated heterocycles continues to grow, so too will the therapeutic possibilities they unlock.